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Compound of Interest

Compound Name: Importazole

Cat. No.: B163086 Get Quote

Introduction

Importazole is a cell-permeable small molecule inhibitor that specifically and reversibly blocks

the importin-β-mediated nuclear import pathway.[1][2][3] It functions by likely altering the

interaction between importin-β and the GTP-bound form of the Ran GTPase (RanGTP).[1][2]

This inhibition disrupts the transport of proteins containing a nuclear localization signal (NLS)

into the nucleus, a critical process for normal cell function. Due to its specific mechanism of

action, Importazole is a valuable tool for studying the roles of the importin-β/RanGTP pathway

in various cellular processes, including cell cycle progression, spindle assembly, and signal

transduction. These application notes provide detailed protocols for the solubilization,

preparation, and storage of Importazole stock solutions using dimethyl sulfoxide (DMSO) for

use in research applications.

Mechanism of Action: Inhibition of Nuclear Import
The classical nuclear import pathway involves the recognition of a cargo protein's Nuclear

Localization Signal (NLS) by importin-α. This complex is then bound by importin-β, which

mediates the translocation through the nuclear pore complex. Inside the nucleus, RanGTP

binds to importin-β, triggering the release of the cargo protein. Importazole specifically

interferes with importin-β function, preventing the release of cargo and disrupting the entire

import cycle. This targeted inhibition does not affect other transport pathways, such as

transportin-mediated import or CRM1-mediated export.
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Caption: Importazole inhibits the importin-β mediated nuclear import pathway.

Data Presentation
The following table summarizes key quantitative data for Importazole, compiled from various

suppliers and publications.
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Parameter Value Source(s)

Molecular Weight 318.42 g/mol

Appearance
Crystalline solid / Lyophilized

powder

Solubility in DMSO
25 - 64 mg/mL (approx. 78 -

201 mM)

Recommended Stock Conc. 15 mM

IC₅₀ (NFAT-GFP import) ~15 µM in HEK293 cells

IC₅₀ (HeLa cells, 24h) ~22.5 µM

Typical Working Conc. 20 - 50 µM

Experimental Protocols
Materials and Equipment

Importazole powder (lyophilized)

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL) or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free tips

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Preparation of Importazole Stock Solution (e.g., 15 mM)
This protocol provides instructions for preparing a 15 mM stock solution, a commonly used

concentration. Always work in a clean, sterile environment, such as a laminar flow hood, to

prevent contamination.
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Workflow for Preparing Importazole Stock Solution
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Caption: Workflow diagram for the preparation of Importazole stock solution.
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Step-by-Step Procedure:

Pre-dissolution Handling: Allow the vial of lyophilized Importazole powder to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Importazole powder. For small quantities

(e.g., ≤10 mg), it is best practice to dissolve the entire contents of the vial to avoid

inaccuracies from weighing very small amounts. For this example, we will use 5 mg.

Calculation of DMSO Volume: Use the following formula to calculate the volume of DMSO

required:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Molarity (mol/L))

Example for 5 mg of Importazole (MW: 318.42) to make a 15 mM stock:

Mass = 0.005 g

Molecular Weight = 318.42 g/mol

Desired Molarity = 0.015 mol/L

Volume (L) = 0.005 / (318.42 x 0.015) = 0.001047 L ≈ 1.05 mL

Dissolution: Using a calibrated pipette, add the calculated volume (1.05 mL) of high-purity

DMSO directly to the vial containing the Importazole powder. Close the vial tightly and

vortex gently until the powder is completely dissolved. The solution should be clear and

colorless. If dissolution is difficult, the solution may be gently warmed to 37°C for 10-15

minutes.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes or cryovials.

Storage and Stability
Proper storage is critical to maintain the potency of Importazole.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b163086?utm_src=pdf-body
https://www.benchchem.com/product/b163086?utm_src=pdf-body
https://www.benchchem.com/product/b163086?utm_src=pdf-body
https://www.benchchem.com/product/b163086?utm_src=pdf-body
https://www.benchchem.com/product/b163086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyophilized Powder: Store desiccated at room temperature for up to 24 months or at -20°C

for four years or more.

DMSO Stock Solution: Store aliquots at -20°C for up to 3-6 months or at -80°C for up to one

year. Always consult the manufacturer's datasheet for specific recommendations.

Preparation of Working Solutions for Cell Culture
Importazole stock solutions must be diluted to a final working concentration in cell culture

medium before treating cells. It is crucial to keep the final DMSO concentration in the culture

medium low (preferably ≤0.1%, and not exceeding 0.5%) to avoid solvent-induced cytotoxicity.

Procedure:

Thaw a single aliquot of the Importazole stock solution (e.g., 15 mM).

Perform a serial dilution. For example, to achieve a final concentration of 40 µM in 1 mL of

culture medium:

Directly adding from a 15 mM stock would require a very small volume (2.67 µL), which is

difficult to pipette accurately.

It is better to first prepare an intermediate dilution. For instance, dilute the 15 mM stock

1:100 in sterile culture medium to get a 150 µM solution.

Then, add the appropriate volume of the 150 µM solution to your cells.

Important: Always include a vehicle control in your experiments, where cells are treated with

the same final concentration of DMSO used in the experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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